molecular formula C22H19ClO6 B12196667 (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate

(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate

Cat. No.: B12196667
M. Wt: 414.8 g/mol
InChI Key: FIJYGDPQNRGVSV-LSCVHKIXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate" is a synthetic organic molecule featuring a benzodioxin core fused with a benzofuranone moiety via a methylidene bridge. The 2,2-dimethylpropanoate (pivalate) ester at the 6-position of the benzofuran ring enhances lipophilicity, which may influence pharmacokinetic properties. Structural elucidation of such complex molecules often relies on X-ray crystallography, with software like SHELX playing a pivotal role in refining crystal structures .

Properties

Molecular Formula

C22H19ClO6

Molecular Weight

414.8 g/mol

IUPAC Name

[(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2,2-dimethylpropanoate

InChI

InChI=1S/C22H19ClO6/c1-22(2,3)21(25)28-15-4-5-16-17(9-15)29-18(19(16)24)8-12-6-14(23)7-13-10-26-11-27-20(12)13/h4-9H,10-11H2,1-3H3/b18-8-

InChI Key

FIJYGDPQNRGVSV-LSCVHKIXSA-N

Isomeric SMILES

CC(C)(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC4=C3OCOC4)Cl)/O2

Canonical SMILES

CC(C)(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC4=C3OCOC4)Cl)O2

Origin of Product

United States

Preparation Methods

Acid-Catalyzed Cyclization of Acetals

This method involves protonation of an acetal intermediate, followed by elimination to form an oxonium ion. Nucleophilic attack by a phenyl ring yields the benzofuran core. For example:

  • Reagents/Conditions : Polyphosphoric acid (PPA) in dichloromethane, reflux.

  • Mechanism : Protonation → elimination → cyclization → dehydration.

StepReagents/ConditionsProductYieldReference
CyclizationPPA, CH₂Cl₂, refluxBenzofuran core~50–80%

Rhodium-Catalyzed Annulation

A transition-metal-mediated approach for forming substituted benzofurans:

  • Reagents/Conditions : CpRh catalyst, vinylene carbonate, tetrachloroethane.

  • Mechanism : C–H activation → migratory insertion → β-oxygen elimination.

StepReagents/ConditionsProductYieldReference
AnnulationCpRh, CH₂=CH(O)CO₂Et, TCESubstituted benzofuran30–80%

Heteroannulation of Benzoquinones

A one-pot method using benzoquinone (BQ) and cyclohexenone derivatives:

  • Reagents/Conditions : BQ, cyclohexenone, AcOH, toluene, reflux.

  • Mechanism : [3+2] heteroannulation → aromatization.

StepReagents/ConditionsProductYieldReference
HeteroannulationBQ, cyclohexenone, AcOH, toluene, refluxBenzofuran derivative81%

Esterification at Position 6

The hydroxyl group at position 6 is esterified with 2,2-dimethylpropanoic acid:

  • Reagents/Conditions : 2,2-Dimethylpropanoic acid, DCC, DMAP, CH₂Cl₂, RT.

  • Mechanism : Activation of carboxylic acid → nucleophilic substitution.

StepReagents/ConditionsProductYieldReference
Esterification2,2-Dimethylpropanoic acid, DCC, DMAP, CH₂Cl₂Benzofuran-6-yl 2,2-dimethylpropanoate70–90%

Preparation of 6-Chloro-1,3-Benzodioxin-8-yl Aldehyde

The benzodioxin moiety is synthesized via:

Chlorination of Benzodioxole Precursors

  • Reagents/Conditions : Catechol, 8-formyl-6-chloroaldehyde, H₂SO₄, benzene, reflux.

  • Mechanism : Condensation → chlorination → oxidation.

StepReagents/ConditionsProductYieldReference
Benzodioxole formationCatechol, 8-formyl-6-chloroaldehyde, H₂SO₄6-Chloro-1,3-benzodioxole-8-yl aldehyde60–70%

Condensation to Form the Methylidene Bridge

The benzofuran ketone at position 2 undergoes Knoevenagel condensation with the benzodioxin aldehyde:

  • Reagents/Conditions : Piperidine, ethanol, reflux.

  • Mechanism : Base-catalyzed dehydration → Z-selective addition.

StepReagents/ConditionsProductYieldReference
Condensation6-Chloro-1,3-benzodioxin-8-yl aldehyde, piperidine, EtOH, refluxTarget compound50–70%

Purification and Characterization

  • Chromatography : Flash column chromatography (SiO₂, hexane/EtOAc).

  • Spectroscopy :

    • ¹H NMR : δ 8.4–7.0 ppm (aromatic protons), 3.0–2.5 ppm (CH₃ groups).

    • IR : 1645 cm⁻¹ (C=O ester), 1288 cm⁻¹ (C–O) .

Chemical Reactions Analysis

Types of Reactions

The compound (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate can undergo various chemical reactions, including:

    Oxidation: The benzofuran ring can be oxidized to form quinone derivatives.

    Reduction: The carbonyl group in the benzofuran ring can be reduced to form alcohol derivatives.

    Substitution: The chlorine atom in the benzodioxin ring can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

    Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium azide (NaN3) or thiourea.

Major Products

    Oxidation: Quinone derivatives.

    Reduction: Alcohol derivatives.

    Substitution: Various substituted benzodioxin derivatives.

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of benzodioxin compounds exhibit promising anticancer properties. Studies have shown that similar compounds can inhibit the growth of various cancer cell lines, including breast cancer (MDA-MB-231) and lung cancer (A549) cells. The mechanism often involves the induction of apoptosis and disruption of microtubule dynamics, leading to cell cycle arrest .

Antimicrobial Properties

Compounds containing benzodioxin structures have demonstrated antimicrobial activity against a range of pathogens. The presence of the chlorinated moiety enhances this activity by increasing the lipophilicity of the molecule, allowing better penetration into bacterial membranes .

Neuroprotective Effects

There is emerging evidence suggesting that similar compounds can exhibit neuroprotective effects. They may act by modulating neurotransmitter systems or by providing antioxidant protection against neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease .

Case Studies

Study FocusFindingsReference
Anticancer Activity Compound demonstrated IC50 values < 5 µM against various cancer cell lines, indicating strong cytotoxicity.
Antimicrobial Effects Effective against Gram-positive and Gram-negative bacteria; mechanism involves disruption of cellular processes.
Neuroprotection Exhibited protective effects in neuronal cultures exposed to oxidative stress; potential for treating neurodegenerative disorders.

Mechanism of Action

The mechanism of action of (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets would depend on the specific application and the biological system .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Structural Analogues

a. Benzodioxin Derivatives

  • 6-Chloro-7-cyano-3-[2-hydroxybenzylidene)-1-methylhydrazino]-1,1-dioxo-1,4,2-benzodithiazine (Compound 17, ) Structure: Shares the 6-chloro-benzodioxin motif but incorporates a benzodithiazine ring and a hydrazino group instead of a benzofuranone-pivalate system. Properties: Melting point (314–315°C) and IR data (C≡N, C=N, SO₂ stretches) highlight its thermal stability and functional group diversity . Synthesis: Achieved 90% yield via condensation, contrasting with lower yields in traditional azomethine syntheses .

b. Fused Heterocyclic Systems

  • Diethyl 3-benzyl-7-(4-bromophenyl)-8-cyano-2-oxo-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate (Compound 2c, ) Structure: Contains an imidazopyridine core with ester and cyano substituents. While structurally distinct, its synthetic route (one-pot two-step reaction) and analytical validation (NMR, HRMS) provide a methodological benchmark for characterizing complex esters .
Physicochemical and Spectroscopic Properties
Compound Core Structure Melting Point (°C) Key Functional Groups Synthesis Yield
Target Compound Benzodioxin-benzofuranone Not reported Ester, chloro, methylidene Not reported
Compound 17 () Benzodithiazine 314–315 Cyano, hydrazino, sulfone 90%
Compound 2c () Imidazopyridine 223–225 Ester, cyano, bromophenyl 61%

Biological Activity

The compound (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate is a complex organic molecule belonging to the class of benzofuran derivatives. Its unique structure incorporates various functional groups that suggest potential biological activities. This article aims to summarize the biological activity of this compound, focusing on its interactions, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

This compound features a benzofuran core with a chloro-substituted benzodioxin moiety and a dimethylpropanoate group. The molecular formula is C24H25ClO5C_{24}H_{25}ClO_5 with a molecular weight of approximately 430.91 g/mol. The presence of halogens and ester functionalities enhances its reactivity and interaction with biological targets.

Biological Activity

Research indicates that compounds similar to (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate exhibit a range of biological activities:

  • Anticancer Activity : Preliminary studies suggest that the compound may inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines. This effect is often mediated through the modulation of signaling pathways involved in cell survival and death.
  • Anti-inflammatory Properties : Similar benzofuran derivatives have shown promise in reducing inflammation by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the inflammatory response.
  • Antimicrobial Effects : Some derivatives have demonstrated antimicrobial activity against a range of pathogens, indicating potential use in treating infections.
  • Neuroprotective Effects : The compound may interact with neuroprotective pathways, potentially offering therapeutic benefits in neurodegenerative diseases like Alzheimer's disease by inhibiting β-secretase activity .

The biological activity of this compound is likely mediated through several mechanisms:

  • Enzyme Inhibition : The compound may act as an inhibitor for enzymes such as histone deacetylases (HDACs) and β-secretases, which play crucial roles in cellular processes including gene expression and amyloid plaque formation in Alzheimer's disease .
  • Receptor Interaction : It may also interact with various receptors involved in signaling pathways related to inflammation and cancer progression.

Case Studies

Several studies have investigated the biological effects of similar compounds:

  • Study on Anticancer Activity : A study found that a related benzofuran derivative significantly reduced tumor growth in xenograft models by inducing apoptosis through caspase activation .
  • Anti-inflammatory Research : Another research focused on the anti-inflammatory properties of benzofuran derivatives showed that they effectively reduced inflammatory markers in animal models of arthritis .
  • Neuroprotective Studies : Research indicated that compounds with similar structures could protect neuronal cells from oxidative stress and apoptosis, suggesting potential applications in neurodegenerative diseases .

Data Table

Here is a summary table highlighting key biological activities and their associated mechanisms for compounds related to (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate :

Biological ActivityMechanism of ActionReferences
AnticancerInduction of apoptosis via caspase activation
Anti-inflammatoryInhibition of COX and LOX enzymes
AntimicrobialDisruption of bacterial cell membranes
NeuroprotectiveInhibition of β-secretase

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.